

Application Notes & Protocols: Formulation Strategies for Topical Delivery of I-Pranoprofen

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *I-Pranoprofen*

CAS No.: 103813-85-0

Cat. No.: B1166107

[Get Quote](#)

Introduction: The Rationale for Topical I-Pranoprofen

Pranoprofen is a potent non-steroidal anti-inflammatory drug (NSAID) belonging to the propionic acid class, which also includes ibuprofen and naproxen.[1] Its therapeutic effects stem from the inhibition of cyclooxygenase (COX) enzymes, which are critical mediators in the synthesis of prostaglandins—key players in the inflammatory cascade and pain signaling.[1][2][3] While oral administration of NSAIDs is effective, it is often associated with systemic side effects, most notably gastrointestinal disturbances, renal toxicity, and cardiovascular risks.[3][4]

Topical delivery offers a compelling alternative, aiming to concentrate the therapeutic agent at the site of inflammation, such as in joints or muscles, thereby maximizing local efficacy while minimizing systemic exposure and associated adverse events.[4][5][6][7] The active enantiomer, **I-pranoprofen** (also known as (S)-pranoprofen), is the primary contributor to the pharmacological activity. However, developing a successful topical formulation for **I-pranoprofen** is not without its challenges. The drug's poor aqueous solubility and the formidable barrier of the skin's stratum corneum necessitate sophisticated formulation

strategies to ensure adequate drug release, skin penetration, and bioavailability at the target site.[8][9]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and evaluation of topical delivery systems for **I-pranoprofen**. We will explore the critical physicochemical properties, delve into formulation design, provide detailed experimental protocols, and discuss robust analytical and performance testing methodologies.

Core Physicochemical Properties of Pranoprofen

A thorough understanding of the active pharmaceutical ingredient's (API) physicochemical properties is the cornerstone of rational formulation design. For **I-pranoprofen**, these properties dictate the choice of excipients, the type of delivery system, and the potential for successful skin permeation.

Property	Value	Implication for Topical Formulation
Molecular Formula	C ₁₅ H ₁₃ NO ₃	Influences molecular weight and polarity.
Molecular Weight	255.27 g/mol [2]	A relatively low molecular weight (<500 Da) is generally favorable for passive diffusion across the skin.
pKa	~4.27[10]	As a weak acid, its ionization state is pH-dependent. In formulations with a pH above the pKa, the drug will be in its more soluble ionized (salt) form, while at a pH below the pKa, it will be in its less soluble, but more permeable, non-ionized (acid) form. This balance is critical for both solubility and skin penetration.
Aqueous Solubility	Sparingly soluble in aqueous buffers (~0.5 mg/mL in PBS, pH 7.2).[11]	Extremely low water solubility necessitates the use of co-solvents, pH modifiers, or advanced delivery systems like lipid nanocarriers to achieve a therapeutically relevant concentration in the formulation.
Organic Solvent Solubility	Soluble in DMSO (~10 mg/mL) and DMF (~25 mg/mL).[11]	Indicates that co-solvents can be effectively used to create a stable drug solution within the formulation vehicle.
Log P (Octanol/Water)	~2.7[2]	The moderate lipophilicity is advantageous for partitioning into the lipid-rich stratum

corneum. However, a balance is needed to ensure the drug can then partition out of the lipid domain and into the more aqueous viable epidermis.

Melting Point

182-183 °C^[10]


A high melting point suggests a stable crystalline structure, which can impact dissolution rates within the formulation.

Formulation Development: Strategy and Core Components

The primary goal is to create a stable, aesthetically pleasing vehicle that can solubilize **I-pranoprofen** and deliver it efficiently across the stratum corneum. The choice of formulation ranges from simple gels to complex nanocarrier systems.

Selecting a Formulation Base

The selection of a suitable semi-solid base is a critical first step.^[12] Gels are often preferred for their cosmetically elegant feel and the hydrating effect they have on the skin, which can itself enhance drug permeation.^[13] Creams (oil-in-water emulsions) can accommodate both lipophilic and hydrophilic excipients and provide an emollient effect. Advanced systems like nanostructured lipid carriers (NLCs) can encapsulate the drug, improve its stability, and enhance its penetration into deeper skin layers.^{[8][14][15]}



[Click to download full resolution via product page](#)

Caption: Workflow for **I-Pranoprofen** Topical Formulation Selection.

Key Excipients for I-Pranoprofen Formulations

Excipients are not merely inert fillers; they are critical components that govern the stability, performance, and sensory characteristics of the final product.[\[16\]](#)[\[17\]](#)[\[18\]](#)

Excipient Class	Example(s)	Function & Rationale for I-Pranoprofen	Typical % (w/w)
Solvents / Co-solvents	Propylene Glycol, Ethanol, Diisopropyl Adipate[19]	To dissolve the poorly soluble I-pranoprofen, ensuring it is molecularly dispersed within the vehicle for optimal release.	10 - 40%
Gelling Agents	Carbopol® (Carbomers), Hydroxypropyl Methylcellulose (HPMC), Poloxamers[5][19]	Provide the semi-solid structure and viscosity. Carbomers are highly efficient and produce clear gels but require neutralization.	0.5 - 2.0%
pH Modifiers	Triethanolamine (TEA), Diisopropanolamine, Sodium Hydroxide	To neutralize acidic polymers like Carbopol, causing them to swell and form a gel. Also increases the pH, which can help solubilize the acidic pranoprofen by forming a salt in-situ. [19]	q.s. to pH 5.5 - 7.0
Permeation Enhancers	Octanoic Acid, Oleic Acid, Terpenes (e.g., Menthol), Surfactants (e.g., Tween® 80)	To reversibly disrupt the lipid barrier of the stratum corneum, facilitating drug penetration. Fatty acids like octanoic acid have proven effective for pranoprofen.[5][6][20]	1 - 10%

Humectants	Glycerin, Propylene Glycol	Attract water to the skin, promoting hydration of the stratum corneum, which can increase drug permeability. [13]	2 - 10%
Preservatives	Phenoxyethanol, Parabens, Benzyl Alcohol	To prevent microbial growth in aqueous-based formulations. [12]	0.5 - 1.5%

Experimental Protocols

The following protocols provide step-by-step methodologies for the preparation and evaluation of a topical **I-pranoprofen** formulation. These protocols are designed to be self-validating by including critical characterization and quality control steps.

Protocol 1: Preparation of a 1% (w/w) I-Pranoprofen Hydrogel

This protocol describes the formulation of a simple and elegant carbomer-based hydrogel.

Materials:

- **I-Pranoprofen** (1.0 g)
- Carbopol® 940 (or similar grade) (1.0 g)
- Propylene Glycol (20.0 g)
- Ethanol 95% (15.0 g)
- Triethanolamine (TEA) (q.s. to pH 6.0-6.5)
- Phenoxyethanol (1.0 g)
- Purified Water (q.s. to 100.0 g)

Procedure:

- **Phase A (Aqueous Phase):** In a primary beaker, accurately weigh the Carbopol 940. Add approximately 50 g of purified water while stirring with a propeller mixer at low speed (200-300 rpm) to avoid clumping. Allow the dispersion to hydrate for at least 1 hour until fully swollen and free of lumps.
- **Phase B (Active Phase):** In a separate beaker, dissolve the **I-Pranoprofen** and Phenoxyethanol in the Ethanol and Propylene Glycol with gentle stirring until a clear solution is obtained.
- **Emulsification/Mixing:** Slowly add Phase B to Phase A under continuous stirring (300-500 rpm). Mix until the system is homogeneous.
- **Neutralization:** While monitoring the pH, add TEA dropwise to the mixture. As the pH approaches 6.0, the viscosity will increase dramatically as the carbomer polymer network forms. Continue stirring at a low speed until a clear, uniform gel is formed.
- **Final Adjustment:** Add the remaining purified water to reach the final target weight of 100 g and mix until uniform.
- **Characterization:**
 - **Appearance:** Visually inspect for clarity, color, and homogeneity.
 - **pH:** Measure the pH of the final gel using a calibrated pH meter.
 - **Viscosity:** Measure the viscosity using a rotational viscometer (e.g., Brookfield) to ensure batch-to-batch consistency.[\[21\]](#)
 - **Assay:** Determine the **I-pranoprofen** content using a validated HPLC method (see Protocol 3) to confirm 100% ± 10% of the label claim.

Protocol 2: In Vitro Release Testing (IVRT)

IVRT is a critical performance test to assess the rate at which the API is released from the semi-solid formulation.[\[22\]](#)[\[23\]](#) This protocol is based on the use of vertical diffusion cells (Franz cells) and aligns with regulatory expectations.[\[24\]](#)[\[25\]](#)

Materials & Equipment:

- Franz Diffusion Cells (with a known diffusion area)
- Synthetic inert membrane (e.g., Polysulfone, Cellulose Acetate)
- Receptor Medium: Phosphate Buffered Saline (PBS) pH 7.4 with a surfactant (e.g., 0.5% Tween® 20) to maintain sink conditions. The choice of medium should be justified by solubility studies.
- Water bath/circulator to maintain 32 ± 1 °C.
- Magnetic stirrers and stir bars for each cell.
- Positive displacement pipette for dosing.
- HPLC system for analysis.

Caption: Schematic of a Franz Diffusion Cell for IVRT.

Procedure:

- Preparation: De-gas the receptor medium by sonication. Assemble the Franz cells, ensuring no air bubbles are trapped beneath the membrane. Equilibrate the cells in the water bath at 32 °C for 30 minutes.
- Dosing: Apply a finite dose of the **I-pranoprofen** gel (e.g., 300 mg/cm²) evenly onto the membrane surface.
- Sampling: At predetermined time points (e.g., 0.5, 1, 2, 4, 6 hours), withdraw a sample (e.g., 300 µL) from the sampling arm of the receptor chamber. Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.
- Analysis: Analyze the collected samples for **I-pranoprofen** concentration using a validated HPLC method.
- Data Analysis:

- Calculate the cumulative amount of drug released per unit area ($\mu\text{g}/\text{cm}^2$) at each time point, correcting for sample replacement.
- Plot the cumulative amount released per unit area against the square root of time ($\sqrt{t}$).
- The slope of the linear portion of this plot represents the release rate (k). The method is considered valid if the plot is linear ($R^2 > 0.9$).

Protocol 3: HPLC Method for Quantification of I-Pranoprofen

A robust and validated analytical method is essential for both formulation assay and release/permeation studies. This method is a typical example for an NSAID of the propionic acid class.[\[26\]](#)[\[27\]](#)[\[28\]](#)

Chromatographic Conditions:

- Column: C18, 4.6 x 150 mm, 5 μm particle size
- Mobile Phase: Acetonitrile : 25 mM Potassium Phosphate Buffer pH 3.0 (60:40 v/v)
- Flow Rate: 1.0 mL/min
- Detection: UV at 276 nm[\[11\]](#)
- Injection Volume: 20 μL
- Column Temperature: 30 $^{\circ}\text{C}$
- Run Time: ~10 minutes

Procedure:

- Standard Preparation: Prepare a stock solution of **I-Pranoprofen** reference standard in methanol (1 mg/mL). Prepare a series of working standards (e.g., 0.1 - 50 $\mu\text{g}/\text{mL}$) by diluting the stock solution with the mobile phase.
- Sample Preparation:

- For Assay: Accurately weigh an amount of gel equivalent to 1 mg of **I-pranoprofen** into a 100 mL volumetric flask. Add ~70 mL of methanol, sonicate for 15 minutes to dissolve, dilute to volume with methanol, and mix. Filter through a 0.45 µm filter before injection.
- For IVRT Samples: Samples can typically be injected directly or after appropriate dilution with the mobile phase.
- Validation: The method must be validated according to ICH Q2(R1) guidelines for linearity, accuracy, precision, specificity, and sensitivity (LOD/LOQ).

Protocol 4: Stability Testing

Stability testing ensures that the formulation maintains its physical, chemical, and microbiological integrity throughout its shelf life.[\[29\]](#) The protocol should follow ICH Q1A(R2) guidelines.[\[30\]](#)[\[31\]](#)[\[32\]](#)[\[33\]](#)

Storage Conditions:

- Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH
- Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

Time Points:

- Long-Term: 0, 3, 6, 9, 12, 18, 24 months
- Accelerated: 0, 1, 2, 3, 6 months

Tests to be Performed:

- Appearance: Color, clarity, phase separation, crystallization.
- pH: Must remain within the specified range.
- Viscosity: Significant changes can indicate instability of the polymer network.
- Assay of **I-Pranoprofen**: To ensure potency remains within 90-110% of the label claim.


- **Degradation Products:** Monitor for the appearance of any degradation peaks in the HPLC chromatogram.
- **Microbial Limits:** To ensure the preservative system remains effective.

Example Stability Data Table:

Test Parameter	Specification	Initial	3 Months Accelerated	6 Months Accelerated
Appearance	Clear, homogenous gel	Conforms	Conforms	Conforms
pH	5.5 - 7.0	6.2	6.1	6.1
Viscosity (cP)	15,000 - 25,000	21,500	21,100	20,800
Assay (%)	90.0 - 110.0	101.2%	100.5%	99.8%
Total Impurities (%)	NMT 1.0%	<0.1%	0.15%	0.25%

Mechanism of Action at the Cellular Level

Topically applied **I-pranoprofen** must first permeate the stratum corneum to reach the viable epidermis and dermis. Once in the target tissue, it exerts its anti-inflammatory effect by inhibiting COX enzymes, primarily COX-2, which is upregulated during inflammation. This inhibition blocks the conversion of arachidonic acid into prostaglandins (e.g., PGE₂), thereby reducing vasodilation, edema, and pain sensitization.^{[1][34][35]}



[Click to download full resolution via product page](#)

Caption: Inhibition of Prostaglandin Synthesis by **I-Pranoprofen**.

Conclusion

The development of a topical **I-pranoprofen** formulation requires a systematic approach grounded in the physicochemical properties of the drug. By selecting an appropriate vehicle, such as a hydrogel, and optimizing the excipient composition to include effective solubilizers and permeation enhancers, it is possible to create a stable and effective product. The protocols outlined in this guide provide a robust framework for formulation, in vitro characterization, and stability testing. Rigorous adherence to these methodologies will enable researchers and developers to advance **I-pranoprofen** as a valuable therapeutic option for the localized treatment of pain and inflammation, offering a superior safety profile compared to systemic administration.

References

- Title: Topical Pranoprofen 0.1% Is As Effective Anti-Inflammatory and Analgesic Agent as Diclofenac Sodium 0.1% After Strabismus Surgery Source: ResearchGate URL:[[Link](#)]
- Title: Enhanced Transdermal Delivery of Pranoprofen Using a Thermo-Reversible Hydrogel Loaded with Lipid Nanocarriers for the Treatment of Local Inflammation Source: MDPI URL: [[Link](#)]
- Title: Quality by Design of Pranoprofen Loaded Nanostructured Lipid Carriers and Their Ex Vivo Evaluation in Different Mucosae and Ocular Tissues Source: National Center for Biotechnology Information (PMC) URL:[[Link](#)]
- Title: Quality by Design of Pranoprofen Loaded Nanostructured Lipid Carriers and Their Ex Vivo Evaluation in Different Mucosae and Source: Semantic Scholar URL:[[Link](#)]
- Title: Pranoprofen Source: PubChem - National Center for Biotechnology Information URL: [[Link](#)]
- Title: Preparation and evaluation of pranoprofen gel for percutaneous administration Source: PubMed - National Center for Biotechnology Information URL:[[Link](#)]

- Title: Draft Guidance for Industry: In Vitro Release Test Studies for Topical Drug Products Submitted in ANDAs Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: Strategies to Improve the Transdermal Delivery of Poorly Water-Soluble Non-Steroidal Anti-Inflammatory Drugs Source: MDPI URL:[[Link](#)]
- Title: Enantiomeric composition analysis of pranoprofen in equine plasma and urine by chiral liquid chromatography-tandem mass spectrometry in selected reaction monitoring mode Source: PubMed - National Center for Biotechnology Information URL:[[Link](#)]
- Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) URL:[[Link](#)]
- Title: Pranoprofen gelled ointment Source: Google Patents URL
- Title: Enhanced Transdermal Delivery of Pranoprofen Using a Thermo-Reversible Hydrogel Loaded with Lipid Nanocarriers for the Treatment of Local Inflammation Source: MDPI URL:[[Link](#)]
- Title: Enhancement strategies for transdermal drug delivery systems: current trends and applications Source: National Center for Biotechnology Information (PMC) URL:[[Link](#)]
- Title: 〈3〉 Topical and Transdermal Drug Products Source: USP-NF URL:[[Link](#)]
- Title: Excipients Used in Semi Solid Dosage Forms and Evaluation of Semi Solid Dosages Forms Source: Pharmaguideline URL:[[Link](#)]
- Title: Q1A(R2) Stability testing of new drug substances and products Source: European Medicines Agency (EMA) URL:[[Link](#)]
- Title: HPLC Method for Naproxen Determination in Human Plasma and Its Application to a Pharmacokinetic Study in Turkey Source: ResearchGate URL:[[Link](#)]
- Title: Topical nonsteroidal anti-inflammatory drugs Source: CMAJ URL:[[Link](#)]
- Title: Semisolid Excipients Source: Scribd URL:[[Link](#)]

- Title: "Advanced Permeation Strategies for Transdermal NSAID Delivery" Source: IJNRD URL:[[Link](#)]
- Title: Topical NSAIDs for chronic musculoskeletal pain in adults Source: National Center for Biotechnology Information (PMC) URL:[[Link](#)]
- Title: A Review on In-Vitro Release Testing Methods for Topical Dosage Forms Source: Ashdin Publishing URL:[[Link](#)]
- Title: STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1 Source: International Council for Harmonisation (ICH) URL:[[Link](#)]
- Title: Enhanced Transdermal Delivery of Pranoprofen Using a Thermo-Reversible Hydrogel Loaded with Lipid Nanocarriers for the Treatment of Local Inflammation Source: ResearchGate URL:[[Link](#)]
- Title: Enhancing Permeation of Drug Molecules Across the Skin via Delivery in Nanocarriers: Novel Strategies for Effective Transdermal Applications Source: Frontiers URL:[[Link](#)]
- Title: Analytical method development and validation for the estimation of Naproxen using RP-HPLC Source: iosrphr.org URL:[[Link](#)]
- Title: Nonsteroidal anti-inflammatory drug Source: Wikipedia URL:[[Link](#)]
- Title: Topical semi-solid dosage forms Source: digicollections.net URL:[[Link](#)]
- Title: In Vitro Release Testing of Acyclovir Topical Formulations Using Immersion Cells Source: National Center for Biotechnology Information (PMC) URL:[[Link](#)]
- Title: ICH Q1 guideline on stability testing of drug substances and drug products Source: Health Canada URL:[[Link](#)]
- Title: Analytical method development and validation for the estimation of Naproxen using RP-HPLC Source: ResearchGate URL:[[Link](#)]
- Title: Drug Stability: ICH versus Accelerated Predictive Stability Studies Source: National Center for Biotechnology Information (PMC) URL:[[Link](#)]

- Title: In Vitro Release Test Studies for Topical Drug Products Submitted in ANDAs Source: U.S. Food and Drug Administration (FDA) URL:[[Link](#)]
- Title: Permeation enhancer strategies in transdermal drug delivery Source: Taylor & Francis Online URL:[[Link](#)]
- Title: Understanding the Role of Excipients in Topical Semi-Solid Microstructure and Critical Performance Parameters Source: Pharmaceutical Technology URL:[[Link](#)]
- Title: Topical NSAID Therapy for Musculoskeletal Pain Source: Pain Medicine - Oxford Academic URL:[[Link](#)]
- Title: Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) Source: StatPearls - National Center for Biotechnology Information (NCBI) URL:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Nonsteroidal Anti-Inflammatory Drugs \(NSAIDs\) - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [2. Pranoprofen | C15H13NO3 | CID 4888 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [3. academic.oup.com \[academic.oup.com\]](#)
- [4. cmaj.ca \[cmaj.ca\]](#)
- [5. Preparation and evaluation of pranoprofen gel for percutaneous administration - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. ijnrd.org \[ijnrd.org\]](#)
- [7. Topical NSAIDs for chronic musculoskeletal pain in adults - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. Quality by Design of Pranoprofen Loaded Nanostructured Lipid Carriers and Their Ex Vivo Evaluation in Different Mucosae and Ocular Tissues - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. mdpi.com \[mdpi.com\]](#)

- [10. Pranoprofen CAS#: 52549-17-4 \[m.chemicalbook.com\]](#)
- [11. cdn.caymanchem.com \[cdn.caymanchem.com\]](#)
- [12. digicollections.net \[digicollections.net\]](#)
- [13. tandfonline.com \[tandfonline.com\]](#)
- [14. Enhanced Transdermal Delivery of Pranoprofen Using a Thermo-Reversible Hydrogel Loaded with Lipid Nanocarriers for the Treatment of Local Inflammation \[diposit.ub.edu\]](#)
- [15. Frontiers | Enhancing Permeation of Drug Molecules Across the Skin via Delivery in Nanocarriers: Novel Strategies for Effective Transdermal Applications \[frontiersin.org\]](#)
- [16. pharmaexcipients.com \[pharmaexcipients.com\]](#)
- [17. scribd.com \[scribd.com\]](#)
- [18. pharmtech.com \[pharmtech.com\]](#)
- [19. EP0143109A1 - Pranoprofen gelled ointment - Google Patents \[patents.google.com\]](#)
- [20. Enhancement strategies for transdermal drug delivery systems: current trends and applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. uspnf.com \[uspnf.com\]](#)
- [22. ashdin.com \[ashdin.com\]](#)
- [23. In Vitro Release Testing of Acyclovir Topical Formulations Using Immersion Cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. fda.gov \[fda.gov\]](#)
- [25. In Vitro Release Test Studies for Topical Drug Products Submitted in ANDAs | FDA \[fda.gov\]](#)
- [26. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [27. iosrphr.org \[iosrphr.org\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- [29. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency \(EMA\) \[ema.europa.eu\]](#)
- [30. database.ich.org \[database.ich.org\]](#)
- [31. ema.europa.eu \[ema.europa.eu\]](#)
- [32. database.ich.org \[database.ich.org\]](#)
- [33. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [34. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [35. Nonsteroidal anti-inflammatory drug - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- To cite this document: BenchChem. [Application Notes & Protocols: Formulation Strategies for Topical Delivery of I-Pranoprofen]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1166107/docs#application-notes-protocols-formulation-strategies-for-topical-delivery-of-l-pranoprofen\]](https://www.benchchem.com/product/b1166107/docs#application-notes-protocols-formulation-strategies-for-topical-delivery-of-l-pranoprofen)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)